Cas no 1806394-13-7 (4-Dimethylamino-2-(trifluoromethoxy)benzylamine)

• Product Name: 4-Dimethylamino-2-(trifluoromethoxy)benzylamine
• CAS No: 1806394-13-7
• MF: C₁₀H₁₃F₃N₂O
• MW: 234.218232870102
• CID: 4790904
• Update Time: 2025-05-20

4-Dimethylamino-2-(trifluoromethoxy)benzylamine Chemical and Physical Properties

Names and Identifiers

• 4-Dimethylamino-2-(trifluoromethoxy)benzylamine

• Inchi： 1S/C10H13F3N2O/c1-15(2)8-4-3-7(6-14)9(5-8)16-10(11,12)13/h3-5H,6,14H2,1-2H3
• InChI Key： XKZUFVOVLRVYHK-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1CN)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• XLogP3: 2.1
• Topological Polar Surface Area: 38.5

Additional information on 4-Dimethylamino-2-(trifluoromethoxy)benzylamine

Introduction to 4-Dimethylamino-2-(trifluoromethoxy)benzylamine (CAS No. 1806394-13-7)

4-Dimethylamino-2-(trifluoromethoxy)benzylamine, identified by the chemical identifier CAS No. 1806394-13-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of amines, characterized by its complex aromatic structure and functional groups that contribute to its unique chemical properties. The presence of both dimethylamino and trifluoromethoxy substituents on a benzylamine backbone imparts distinct reactivity and potential biological activity, making it a subject of interest for synthetic chemists and medicinal researchers.

The molecular structure of 4-Dimethylamino-2-(trifluoromethoxy)benzylamine consists of a benzene ring substituted with a dimethylamino group at the 4-position and a trifluoromethoxy group at the 2-position, with an amine functional group attached to the benzyl moiety. This arrangement not only influences its solubility and stability but also its interaction with biological targets. The electron-withdrawing nature of the trifluoromethoxy group and the electron-donating effect of the dimethylamino group create a balance that can modulate the compound's reactivity in various chemical transformations.

In recent years, there has been growing interest in developing novel compounds with enhanced pharmacological properties for therapeutic applications. 4-Dimethylamino-2-(trifluoromethoxy)benzylamine has been explored as a potential intermediate in the synthesis of more complex molecules, particularly in the development of bioactive agents targeting neurological and inflammatory disorders. The trifluoromethoxy group, known for its ability to improve metabolic stability and binding affinity, has been widely utilized in drug design, and its incorporation into 4-Dimethylamino-2-(trifluoromethoxy)benzylamine suggests promising applications in this context.

One of the most compelling aspects of 4-Dimethylamino-2-(trifluoromethoxy)benzylamine is its versatility in synthetic chemistry. The compound can serve as a building block for constructing more intricate scaffolds through various reactions such as nucleophilic substitution, condensation, and coupling reactions. Its ability to participate in these transformations makes it valuable for medicinal chemists seeking to develop new drug candidates. Additionally, the presence of both basic and electronegative substituents allows for fine-tuning of physicochemical properties, which is crucial for optimizing drug-like characteristics such as solubility, permeability, and bioavailability.

Recent studies have highlighted the potential role of 4-Dimethylamino-2-(trifluoromethoxy)benzylamine in modulating enzyme activity and receptor interactions. For instance, derivatives of this compound have been investigated for their effects on enzymes involved in neurotransmitter synthesis and degradation. The dimethylamino group can interact with acidic residues in enzymes, potentially altering their catalytic activity, while the trifluoromethoxy group may enhance binding to specific binding pockets on biological targets. These interactions could lead to novel therapeutic strategies for conditions such as depression, anxiety, and chronic pain.

The synthesis of 4-Dimethylamino-2-(trifluoromethoxy)benzylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution on a pre-functionalized benzene ring followed by amine introduction. Advances in catalytic methods have enabled more efficient and sustainable synthesis pathways, reducing waste generation and improving scalability. These advancements are critical for translating laboratory discoveries into viable pharmaceutical products.

The pharmacological evaluation of 4-Dimethylamino-2-(trifluoromethoxy)benzylamine has revealed intriguing properties that warrant further investigation. Preclinical studies suggest that this compound exhibits moderate affinity for certain neurotransmitter receptors, making it a candidate for developing drugs with targeted effects. However, detailed toxicological assessments are necessary to evaluate its safety profile before considering clinical trials. Collaborative efforts between synthetic chemists and pharmacologists are essential to maximize the therapeutic potential of this compound while ensuring patient safety.

The future prospects for 4-Dimethylamino-2-(trifluoromethoxy)benzylamine are promising, given its unique structural features and potential biological activities. Continued research is needed to explore its role in drug discovery programs and to develop novel derivatives with improved pharmacological profiles. Computational modeling techniques can aid in predicting binding interactions and optimizing molecular design, accelerating the process of identifying lead compounds for further development.

In conclusion,4-Dimethylamino-2-(trifluoromethoxy)benzylamine (CAS No. 1806394-13-7) represents an intriguing compound with significant potential in pharmaceutical research. Its complex structure, combined with its reactivity and biological relevance, makes it a valuable asset for scientists working on innovative drug development solutions. As research progresses，this compound is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.